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Compound of Interest

Compound Name: Hdac-IN-28

Cat. No.: B12427803

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical research findings for
MPTOEO28, a novel orally active histone deacetylase (HDAC) inhibitor with demonstrated anti-
cancer properties. The information is compiled from publicly available research to assist in
understanding its mechanism of action, in vitro and in vivo efficacy, and the experimental
protocols used in its evaluation.

Core Mechanism of Action

MPTOEO28 exhibits a dual mechanism of action, targeting both histone deacetylases (HDACSs)
and the Akt signaling pathway.[1][2] This dual inhibition leads to the induction of apoptosis in
cancer cells.[1][2] MPTOE028 has been shown to be a potent inhibitor of Class | and Ilb
HDACSs, specifically HDAC1, HDACZ2, and HDACSG.[1] By inhibiting HDACs, MPTOE028
promotes the acetylation of histone and non-histone proteins, which regulates gene expression
related to apoptosis, cell cycle progression, and angiogenesis. Concurrently, it directly targets
and inhibits the Akt signaling pathway, a key regulator of cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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